Cas no 123982-81-0 ((S)-3-(1-Aminoethyl)phenol)
(S)-3-(1-Aminoethyl)phenol structure
Product Name:(S)-3-(1-Aminoethyl)phenol
CAS No:123982-81-0
MF:C8H11NO
MW:137.179042100906
MDL:MFCD06761830
CID:135776
PubChem ID:12347985
Update Time:2024-11-02
(S)-3-(1-Aminoethyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-(1-AMINO-ETHYL)-PHENOL
- [(S)-1-(3-Hydroxyphenyl)ethyl]amine
- Phenol, 3-[(1S)-1-aminoethyl]-
- S-3-Hydroxy-Alpha-methylbenzylamine
- 3-[(1S)-1-AMINOETHYL]PHENOL
- S-3-Hydroxy-α-methylbenzylamine
- 3-[(s)-1-aminoethyl]phenol
- AKOS010401601
- EN300-89249
- (S)-3-(1-Aminoethyl)phenol
- CS-13975
- A933325
- 123982-81-0
- N13189
- (S)-3-(1-aminoethyl)-phenol
- CS-B0172
- SCHEMBL43452
- WFRNDUQAIZJRPZ-LURJTMIESA-N
- Phenol,3-[(1S)-1-aminoethyl]-
-
- MDL: MFCD06761830
- Inchi: 1S/C8H11NO/c1-6(9)7-3-2-4-8(10)5-7/h2-6,10H,9H2,1H3/t6-/m0/s1
- InChI Key: WFRNDUQAIZJRPZ-LURJTMIESA-N
- SMILES: OC1=CC=CC(=C1)[C@H](C)N
Computed Properties
- Exact Mass: 137.08400
- Monoisotopic Mass: 137.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.25000
- LogP: 2.11220
(S)-3-(1-Aminoethyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A622703-10mg |
(S)-3-(1-Aminoethyl)phenol |
123982-81-0 | 10mg |
$ 207.00 | 2023-04-19 | ||
| TRC | A622703-50mg |
(S)-3-(1-Aminoethyl)phenol |
123982-81-0 | 50mg |
$ 483.00 | 2023-04-19 | ||
| TRC | A622703-100mg |
(S)-3-(1-Aminoethyl)phenol |
123982-81-0 | 100mg |
$ 821.00 | 2023-04-19 | ||
| Chemenu | CM194254-1g |
(S)-3-(1-aminoethyl)phenol |
123982-81-0 | 95+% | 1g |
$464 | 2021-06-16 | |
| Alichem | A019146511-1g |
(S)-3-(1-Aminoethyl)phenol |
123982-81-0 | 97% | 1g |
$441.10 | 2023-09-03 | |
| Chemenu | CM194254-1g |
(S)-3-(1-aminoethyl)phenol |
123982-81-0 | 95+% | 1g |
$464 | 2022-06-13 | |
| Enamine | EN300-89249-0.05g |
3-[(1S)-1-aminoethyl]phenol |
123982-81-0 | 95% | 0.05g |
$106.0 | 2023-09-01 | |
| Enamine | EN300-89249-0.1g |
3-[(1S)-1-aminoethyl]phenol |
123982-81-0 | 95% | 0.1g |
$157.0 | 2023-09-01 | |
| Enamine | EN300-89249-0.25g |
3-[(1S)-1-aminoethyl]phenol |
123982-81-0 | 95% | 0.25g |
$225.0 | 2023-09-01 | |
| Enamine | EN300-89249-0.5g |
3-[(1S)-1-aminoethyl]phenol |
123982-81-0 | 95% | 0.5g |
$354.0 | 2023-09-01 |
(S)-3-(1-Aminoethyl)phenol Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
123982-81-0 ((S)-3-(1-Aminoethyl)phenol) Related Products
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- 1001094-89-8((S)-1-(4-Hydroxyphenyl)ethylamine Bromide Salt)
- 134855-89-3((R)-4-(1-Aminoethyl)phenol (S)-hydroxybutanedioate salt)
- 134856-03-4(4-(1R)-1-aminoethylbenzene-1,2-diol)
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